(cyclopropylmethyl)(4-methoxybenzyl)propylamine
Overview
Description
Cyclopropylmethyl(4-methoxybenzyl)propylamine, also known as CPMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. CPMP is a derivative of amphetamine and has been shown to have stimulant properties.
Mechanism of Action
The exact mechanism of action of (cyclopropylmethyl)(4-methoxybenzyl)propylamine is not fully understood. However, it is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. This increase in neurotransmitter levels leads to increased alertness, focus, and energy.
Biochemical and Physiological Effects:
(cyclopropylmethyl)(4-methoxybenzyl)propylamine has been shown to have several biochemical and physiological effects. It increases heart rate and blood pressure and can cause vasoconstriction. Additionally, it has been shown to increase the release of glucose from the liver and increase the metabolism of fats.
Advantages and Limitations for Lab Experiments
One advantage of using (cyclopropylmethyl)(4-methoxybenzyl)propylamine in lab experiments is its stimulant properties, which can increase alertness and focus in researchers. However, one limitation is that it can cause vasoconstriction, which may interfere with certain experiments.
Future Directions
There are several future directions for research on (cyclopropylmethyl)(4-methoxybenzyl)propylamine. One area of interest is its potential use as a treatment for ADHD or narcolepsy. Additionally, further research is needed to fully understand its mechanism of action and the long-term effects of its use. Furthermore, (cyclopropylmethyl)(4-methoxybenzyl)propylamine could be used as a starting point for the development of new drugs with similar properties but fewer side effects.
Synthesis Methods
(cyclopropylmethyl)(4-methoxybenzyl)propylamine can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzyl bromide with cyclopropylmethylamine and propylamine in the presence of a palladium catalyst. The resulting product is then purified using column chromatography to obtain pure (cyclopropylmethyl)(4-methoxybenzyl)propylamine.
Scientific Research Applications
(cyclopropylmethyl)(4-methoxybenzyl)propylamine has been extensively studied in scientific research due to its potential applications in drug development. It has been shown to have stimulant properties and may be useful in the treatment of attention deficit hyperactivity disorder (ADHD) or narcolepsy. Additionally, (cyclopropylmethyl)(4-methoxybenzyl)propylamine has been studied as a potential treatment for depression and anxiety.
properties
IUPAC Name |
N-(cyclopropylmethyl)-N-[(4-methoxyphenyl)methyl]propan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO/c1-3-10-16(11-13-4-5-13)12-14-6-8-15(17-2)9-7-14/h6-9,13H,3-5,10-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAVPIWRUUJQVSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1CC1)CC2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Cyclopropylmethyl)(4-methoxybenzyl)propylamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-({4-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}amino)-5-oxopentanoic acid](/img/structure/B5741824.png)
![2-fluoro-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide](/img/structure/B5741843.png)
![4-methoxy-3-[(2-nitrobenzyl)oxy]benzaldehyde](/img/structure/B5741854.png)
![4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide](/img/structure/B5741861.png)
![1-[(4-methoxy-1-naphthyl)methyl]piperidine](/img/structure/B5741869.png)
![1-(4-fluorophenyl)-4-[(phenylthio)acetyl]piperazine](/img/structure/B5741878.png)
![1-(4-{4-[(2,4-dimethylphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone](/img/structure/B5741882.png)
![4-[(3,4-dichloro-1-benzothien-2-yl)carbonyl]morpholine](/img/structure/B5741884.png)
